![molecular formula C19H22N2O2 B5304899 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid](/img/structure/B5304899.png)
3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid, also known as MP-10, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid involves the modulation of various signaling pathways, including the PI3K/Akt pathway, the MAPK pathway, and the NF-κB pathway. This compound has been shown to inhibit the activity of these pathways, leading to the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the reduction of inflammation, the protection of neurons from oxidative stress, and the increase of neurotransmitter levels in the brain. These effects are mediated by the modulation of various signaling pathways, as discussed above.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid is its high purity and high yield, which makes it suitable for various lab experiments. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the study of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid. One of the directions is the optimization of its pharmacokinetics and bioavailability, which may improve its therapeutic efficacy. Another direction is the identification of its molecular targets, which may provide insights into its mechanism of action. Additionally, the development of this compound derivatives with improved pharmacological properties may lead to the discovery of novel therapeutic agents for various diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. Its synthesis method has been optimized to yield high purity and high yield. This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the reduction of inflammation, the protection of neurons from oxidative stress, and the increase of neurotransmitter levels in the brain. Its mechanism of action involves the modulation of various signaling pathways. This compound has several advantages and limitations for lab experiments, and there are several future directions for its study.
Synthesis Methods
The synthesis of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid involves the reaction of 4-pyridinecarboxaldehyde with 4-piperidinylmethylamine, followed by the addition of benzoic acid. The final product is obtained after several purification steps, including recrystallization and column chromatography. This method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has been studied for its therapeutic potential in various diseases, including cancer, Alzheimer's disease, Parkinson's disease, and depression. In cancer, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease and Parkinson's disease, this compound has been shown to protect neurons from oxidative stress and reduce inflammation. In depression, this compound has been shown to increase the levels of serotonin and norepinephrine in the brain, leading to an antidepressant effect.
properties
IUPAC Name |
3-[[1-(pyridin-4-ylmethyl)piperidin-4-yl]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c22-19(23)18-3-1-2-17(13-18)12-15-6-10-21(11-7-15)14-16-4-8-20-9-5-16/h1-5,8-9,13,15H,6-7,10-12,14H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSESKEDCMRYWTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC(=CC=C2)C(=O)O)CC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.